Cas no 1807156-76-8 (3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol
• CAS No: 1807156-76-8
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4884462
• Update Time: 2025-06-10

3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol

• Inchi： 1S/C7H5F3N2O3/c8-4-1-3(6(9)10)7(12(14)15)11-5(4)2-13/h1,6,13H,2H2
• InChI Key： BOHWRWMLFZFNCU-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=C([N+](=O)[O-])N=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol

Introduction to 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol (CAS No. 1807156-76-8)

3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1807156-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their versatile applications in medicinal chemistry due to their unique structural and electronic properties. The presence of both difluoromethyl and fluoro substituents, along with a hydroxymethyl group at the 6-position, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The difluoromethyl group is particularly noteworthy as it is frequently employed in the synthesis of bioactive molecules due to its ability to enhance metabolic stability and binding affinity. In contrast, the fluoro substituent at the 5-position of the pyridine ring can influence electronic distribution and interactions with biological targets, making it a valuable feature for designing selective ligands. The nitro group at the 2-position introduces a polar region that can facilitate hydrogen bonding interactions, while the hydroxymethyl group at the 6-position provides an additional site for functionalization or interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of nitropyridine derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that modifications in the substitution pattern of nitropyridines can significantly alter their pharmacokinetic properties, bioavailability, and target specificity. For instance, computational studies have suggested that compounds with electron-withdrawing groups such as nitro and fluoro substituents may exhibit enhanced binding to certain enzyme targets, which is crucial for developing effective small-molecule inhibitors.

The synthesis of 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The introduction of fluorine atoms, in particular, demands careful optimization to prevent unwanted side reactions such as dehalogenation or rearrangement. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired pyridine core efficiently.

In the realm of medicinal chemistry, this compound has been explored as a precursor for more complex derivatives with enhanced pharmacological activity. For example, researchers have investigated its potential as a building block for kinase inhibitors, given the ability of nitropyridines to modulate enzyme activity through steric and electronic effects. Additionally, its structural features make it a candidate for developing antimicrobial agents, where fluorinated compounds are known to exhibit improved efficacy against resistant bacterial strains.

The role of fluorine in medicinal chemistry extends beyond mere substitution; it can also influence the pharmacokinetic behavior of drugs. Fluorinated molecules often exhibit increased lipophilicity and metabolic stability, which are critical factors for drug development. The presence of multiple fluorine atoms in 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol may contribute to these desirable properties, making it an attractive scaffold for further optimization.

Recent publications have reported on the use of this compound in fragment-based drug design (FBDD), where small molecules are screened for initial binding interactions with biological targets before being optimized into lead compounds. The unique combination of functional groups in 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol makes it a versatile starting point for generating libraries of derivatives that can be tested against various therapeutic targets.

The methanol group at the 6-position provides an opportunity for further derivatization through esterification or etherification reactions, allowing chemists to fine-tune solubility and metabolic profiles. This flexibility is particularly valuable in drug discovery pipelines where physicochemical properties play a critical role in determining drug-likeness.

From an agrochemical perspective, nitropyridines have shown promise as intermediates in the synthesis of herbicides and fungicides. The structural motifs present in 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol could be exploited to develop novel agrochemicals with improved efficacy and environmental safety profiles. The ability to modify various functional groups allows researchers to tailor these compounds for specific biological activities while minimizing off-target effects.

In conclusion,3-(Difluoromethyl)-5-fluoro-2-nitropyridine-6-methanol (CAS No. 1807156-76-8) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features—particularly the presence of both difluoromethyl and fluoro substituents—make it a valuable scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical biology and drug discovery efforts.